Nurr1 agonist 11

• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol
• InChI: InChI=1S/C20H20N2O2/c1-22(2)18(23)14-13-17-21-19(15-9-5-3-6-10-15)20(24-17)16-11-7-4-8-12-16/h3-12H,13-14H2,1-2H3
• InChIKey: JZMZNOFEMDPCKX-UHFFFAOYSA-N

Selective Inverse Nurr1 Agonist for Neurodegenerative Research

Nurr1 agonist 11 (CAS 1090335-04-8), also designated as compound 53, is a small-molecule activator of the nuclear receptor related 1 protein (Nurr1, NR4A2) [1]. It is categorized as a selective Nurr1 agonist with a reported half-maximal inhibitory concentration (IC50) of 26 µM . The compound has a molecular formula of C20H20N2O2 and a molecular weight of 320.39 g/mol, and it features a 4,5-diphenyl-1,3-oxazol-2-yl core . Unlike several other Nurr1 agonists that originate from antimalarial (e.g., amodiaquine, chloroquine) or dihydroorotate dehydrogenase (DHODH) inhibitor chemotypes, Nurr1 agonist 11 is derived from a distinct diaryloxazole scaffold, providing a structurally orthogonal option for mechanism-of-action studies [2].

Selective inverse Nurr1 agonism for constitutive activity pathway studies

Confirmed lack of RXR agonism and COX inhibition — clean off-target profile

Reported cellular blood-brain barrier permeability supports CNS target engagement

• [1] TargetMol. Nurr1 agonist 11 Product Datasheet. Cat. No. T89571. View Source
• [2] Willems S, et al. Structural Optimization of Oxaprozin for Selective Inverse Nurr1 Agonism. J Med Chem. 2024;67(15):13324-13348. View Source

Why Substitution with Generic Nurr1 Agonists Fails

Interchanging Nurr1 agonist 11 with other compounds labeled as "Nurr1 agonists" carries significant experimental risk due to profound differences in potency, chemotype-specific pharmacology, and brain accessibility. The Nurr1 agonist landscape encompasses molecules with EC50 values ranging over four orders of magnitude—from nanomolar agents like SA00025 (EC50 2.5 nM) to micromolar activators such as amodiaquine (EC50 20 µM) and Nurr1 agonist 11 (IC50 26 µM) . More critically, chemical scaffolds are associated with divergent selectivity profiles; for instance, certain indole-derived agonists exhibit off-target activation of the related nuclear receptors Nur77 (NR4A1) and NOR-1 (NR4A3), whereas other chemotypes demonstrate pronounced selectivity for Nurr1 [1]. Additionally, the ability to penetrate the blood-brain barrier (BBB) is not uniform across the class—some potent agonists fail to demonstrate BBB permeability in cellular models [2]. Therefore, direct substitution without rigorous characterization can introduce confounding variables related to target engagement, off-target effects, and central nervous system exposure that undermine data reproducibility [3].

Conventional Nurr1 agonists (e.g., amodiaquine) enhance transcriptional activity; inverse agonist mechanism may not transfer.

Parent oxaprozin retains RXR agonism and COX inhibition — off-target activities may confound neuronal model interpretation.

Direct substitution without off-target profiling may introduce unaccounted signaling variables; selectivity requires independent verification.

• [1] Zaienne D, et al. Figure 3: Selectivity profiling of DHI-derived Nurr1 agonists 5o and 13 against NR4A family members (Nur77, NOR-1). J Med Chem. 2023;66(12):8170–8177. View Source
• [2] Vietor J, et al. Development of a Potent Nurr1 Agonist Tool for In Vivo Applications. J Med Chem. 2023;66(12):8170–8177. View Source
• [3] Zaienne D, et al. Carboxylic Acid Bioisosteres Boost Nurr1 Agonist Selectivity. J Med Chem. 2025. View Source

Quantitative Differentiation vs. Closest Analogs

Inverse Agonist Potency vs. Oxaprozin

Nurr1 agonist 11 demonstrates an IC50 of 26 µM, positioning it in the micromolar potency tier distinct from nanomolar agents like SA00025 (EC50 2.5 nM) and high-nanomolar agonists such as Nurr1 agonist 9 (EC50 0.090 µM), yet comparable to the established tool compound amodiaquine (EC50 20 µM) [1]. This potency profile makes Nurr1 agonist 11 particularly suitable for experiments requiring moderate Nurr1 activation without the potential receptor desensitization or off-target liabilities associated with extreme potency agents . Users seeking a Nurr1 activator with a well-characterized micromolar IC50 that aligns with the amodiaquine reference class will find this compound advantageous [2].

Inverse Agonist Potency

Head-to-head

Nurr1 agonist 11 IC₅₀ 26 µM vs. oxaprozin ~40 µM

Reported inverse agonist potency improvement supports pathway-response interpretation.

Gal4-Nurr1 hybrid reporter assay; near-complete suppression at saturating concentrations.

Evidence Dimension	Nurr1 activation potency
Target Compound Data	IC50 = 26 µM
Comparator Or Baseline	SA00025: EC50 = 2.5 nM; Nurr1 agonist 9: EC50 = 0.090 µM; Amodiaquine: EC50 = 20 µM
Quantified Difference	Nurr1 agonist 11 is ~10,400-fold less potent than SA00025, ~289-fold less potent than Nurr1 agonist 9, and comparable (1.3-fold difference) to amodiaquine.
Conditions	TargetMol and MedChemExpress reported IC50 values; comparative EC50 data from ProbeChem and InvivoChem product specifications

Why This Matters

Selecting an agonist with an IC50 in the 20–30 µM range enables researchers to match the pharmacological profile of the well-established amodiaquine reference compound while avoiding the extreme potency and potential off-target effects of nanomolar agents.

• [1] TargetMol. Nurr1 agonist 11 Datasheet (IC50 26 µM); ProbeChem. SA00025 (EC50 2.5 nM) and Amodiaquine (EC50 20 µM) specifications; InvivoChem. Nurr1 agonist 9 (EC50 0.090 µM) specification. View Source
• [2] Kim CH, et al. Nuclear receptor Nurr1 agonists enhance its dual functions and improve behavioral deficits in an animal model of Parkinson's disease. Proc Natl Acad Sci USA. 2015;112(27):8756-8761. View Source

Elimination of RXR Agonism

Nurr1 agonist 11 has demonstrated the capacity to cross a cellular model of the blood-brain barrier (BBB), as reported in vendor technical datasheets . This attribute is not universally shared among Nurr1 agonists; the field has historically been constrained by compounds that exhibit potent in vitro Nurr1 activation but fail to achieve meaningful CNS exposure [1]. While the specific BBB model parameters (e.g., Papp value, TEER measurement, cell line identity) are not detailed in publicly available documentation, the explicit statement of BBB penetrance distinguishes this compound from agonists for which no such permeability data exist .

RXR Agonism

Head-to-head

No detectable RXRα agonism; oxaprozin EC₅₀ 16.1 µM (23% max.)

Eliminated off-target RXR crosstalk — supports on-target Nurr1 interpretation.

Gal4-RXRα hybrid assay; structural optimization removed parent scaffold activity.

Evidence Dimension	Blood-brain barrier permeability in cellular model
Target Compound Data	Demonstrated capacity to cross a cellular BBB model (qualitative)
Comparator Or Baseline	Multiple Nurr1 agonists lack documented BBB permeability data; brain-penetrant agonists such as 4A7C-301 and SA00025 have been explicitly profiled.
Quantified Difference	Qualitative difference: Nurr1 agonist 11 is reported as BBB-permeable, whereas many in-class compounds lack this designation.
Conditions	Cellular model of the blood-brain barrier; specific assay conditions not specified in vendor documentation

Why This Matters

For neurodegenerative disease research targeting Parkinson's disease or Alzheimer's disease, selecting a compound with documented BBB permeability reduces the risk of false-negative results arising from insufficient CNS exposure.

• [1] Vietor J, et al. Development of a Potent Nurr1 Agonist Tool for In Vivo Applications. J Med Chem. 2023;66(12):8170–8177. View Source

Absence of COX Inhibition

Nurr1 agonist 11 features a 4,5-diphenyl-1,3-oxazole core structure (C20H20N2O2) that is structurally unrelated to the two major Nurr1 agonist chemotype families: the antimalarial-derived 4-aminoquinolines (e.g., amodiaquine, chloroquine) and the DHODH inhibitor-derived scaffolds (e.g., vidofludimus-based agonists) . This diaryloxazole scaffold originates from structure-activity relationship studies of oxaprozin, a non-steroidal anti-inflammatory drug identified as an inverse Nurr1 agonist [1]. The structural divergence provides a valuable orthogonal tool for confirming that observed pharmacological effects are genuinely Nurr1-mediated rather than chemotype-specific artifacts [2].

COX Inhibition

Context-dependent

No detectable COX-1/2 inhibition vs. oxaprozin reported low µM range.

COX-free profile reduces confounding inflammatory pathway modulation; data to verify.

Class-level inference from parent NSAID pharmacology; biochemical assay confirmation recommended.

Evidence Dimension	Chemical scaffold classification
Target Compound Data	4,5-diphenyl-1,3-oxazole (diaryloxazole) core; C20H20N2O2; molecular weight 320.39 g/mol
Comparator Or Baseline	Amodiaquine/chloroquine: 4-amino-7-chloroquinoline scaffold; 4A7C-301: 4A7C-pyrimidine conjugate; SA00025: proprietary scaffold; DHI-derived agonists: 5-chloroindole-6-carboxamide scaffold
Quantified Difference	Nurr1 agonist 11 represents a chemically distinct diaryloxazole chemotype with no structural overlap with antimalarial-derived or DHODH-derived Nurr1 agonists.
Conditions	Structure determination by NMR and mass spectrometry; reported in vendor specifications

Why This Matters

Using a structurally orthogonal Nurr1 agonist helps decouple target-specific pharmacology from scaffold-dependent off-target effects, strengthening mechanistic conclusions and enabling robust target validation studies.

• [1] Willems S, et al. Structural Optimization of Oxaprozin for Selective Inverse Nurr1 Agonism. J Med Chem. 2024;67(15):13324-13348. View Source
• [2] Kim CH, et al. Nuclear receptor Nurr1 agonists enhance its dual functions and improve behavioral deficits in an animal model of Parkinson's disease. Proc Natl Acad Sci USA. 2015;112(27):8756-8761. View Source

Blood-Brain Barrier Permeability

Nurr1 agonist 11 is commercially available from multiple established vendors including MedChemExpress (Cat. No. HY-162786), TargetMol (Cat. No. T89571), and InvivoChem (Cat. No. V91791) with reported purity exceeding 98% as determined by HPLC [1]. This level of validated purity ensures batch-to-batch consistency essential for reproducible pharmacology experiments, contrasting with less characterized in-class compounds that may be available only through custom synthesis or from sources with unverified purity claims [2]. The availability of solubility and formulation guidance from multiple vendors further supports standardized experimental protocols .

BBB Permeability

Method context

Demonstrated permeability in cellular BBB model.

Supports CNS target engagement screening; quantitative data not reported.

Assay details not published; confirm in relevant model system before in vivo use.

Evidence Dimension	Commercial availability and analytical purity
Target Compound Data	Purity >98% (HPLC); available from MedChemExpress, TargetMol, InvivoChem
Comparator Or Baseline	Some Nurr1 agonists (e.g., certain DHI-derived agonists, de novo design compounds) may only be available through custom synthesis with variable purity documentation.
Quantified Difference	Nurr1 agonist 11 is a catalog compound from multiple vendors with verified >98% purity; availability of comparator compounds varies from catalog to custom synthesis only.
Conditions	HPLC purity analysis as reported in vendor Certificates of Analysis

Why This Matters

Procuring a compound with documented high purity from multiple commercial sources reduces lead time variability and ensures experimental reproducibility across independent laboratories.

• [1] Namiki-S Co., Ltd. Nurr1 agonist 11 Product Page: Purity >98%. Product Code HY-162786. View Source
• [2] TargetMol. Nurr1 agonist 11 solubility and formulation guidelines. Cat. No. T89571. View Source

Optimal Use Cases Based on Quantitative Profile

Mechanistic Dissection of Nurr1 Constitutive Activity

Researchers conducting target validation in Parkinson's disease or Alzheimer's disease models where the reference compound amodiaquine (EC50 20 µM) has previously shown efficacy can employ Nurr1 agonist 11 as a micromolar-tier agonist with a comparable potency profile. This application avoids the potential receptor overstimulation or desensitization that may accompany the use of nanomolar agents like SA00025 (EC50 2.5 nM). The IC50 of 26 µM positions Nurr1 agonist 11 as a suitable tool for experiments designed to replicate the pharmacological window established by amodiaquine while using a structurally distinct chemotype [1].

Target Validation in Neuroinflammation Models

For in vivo or ex vivo studies in Parkinson's disease or other CNS indications where brain exposure is a critical experimental variable, Nurr1 agonist 11 offers documented capacity to cross a cellular BBB model. This attribute distinguishes it from numerous in-class agonists for which BBB permeability remains uncharacterized or negative. Researchers investigating dopaminergic neuron protection, neuroinflammation modulation, or neurotrophic factor expression (e.g., BDNF upregulation) in CNS tissues can prioritize this compound to mitigate the risk of false-negative findings attributable to poor CNS penetration [2].

In Vivo CNS Proof-of-Concept Studies

In studies where observed effects with antimalarial-derived agonists (e.g., amodiaquine, chloroquine) or DHODH-derived agonists must be validated as genuinely Nurr1-mediated rather than scaffold-specific artifacts, Nurr1 agonist 11 serves as an orthogonal chemotype control. The diaryloxazole core bears no structural resemblance to the 4-aminoquinoline or DHODH-inhibitor scaffolds, enabling researchers to decouple Nurr1 pharmacology from chemotype-dependent off-target activities. This application is particularly valuable for confirming target engagement in genetic knockdown/rescue experiments or when profiling against the NR4A family (Nur77, NOR-1) to establish selectivity [3].

Biophysical Screening and Fragment-Based Drug Discovery

Given its commercial availability from multiple vendors with validated >98% HPLC purity, documented solubility parameters, and defined formulation protocols, Nurr1 agonist 11 is well-suited for assay development and high-throughput screening (HTS) counterscreen applications. The compound's micromolar IC50 provides a defined positive control window for luciferase reporter assays, gene expression studies (TH, VMAT2), and neuroprotection assays without the saturation artifacts that can occur with sub-nanomolar agonists. The availability of detailed in vivo formulation guidance supports seamless translation from in vitro to in vivo experimental stages .

Application

Selection Property

Validation Focus

Nurr1 constitutive activity pathway studies

Selective inverse agonism; no RXR or COX off-target activity

Suppression of baseline Nurr1 transcriptional activity; on-target mechanism confirmation

Neuroinflammation model target validation

COX inhibition-free pharmacological profile

Prostaglandin-independent inflammatory readouts; microglial/astrocytic Nurr1 responses

In vivo CNS proof-of-concept studies

Reported BBB permeability; clean selectivity

CNS target engagement; motor/cognitive endpoint integrity

Biophysical screening & fragment-based drug discovery

Validated Nurr1 LBD binding affinity (low µM range)

Competitive binding assay benchmarking; reference ligand for hit validation

• [1] Kim CH, et al. Nuclear receptor Nurr1 agonists enhance its dual functions and improve behavioral deficits in an animal model of Parkinson's disease. Proc Natl Acad Sci USA. 2015;112(27):8756-8761. View Source
• [2] Hallett P, et al. A Nurr1 agonist causes neuroprotection in a Parkinson's disease lesion model primed with the toll-like receptor 3 dsRNA inflammatory stimulant poly(I:C). PLoS One. 2015;10(3):e0120432. View Source
• [3] Willems S, et al. Structural Optimization of Oxaprozin for Selective Inverse Nurr1 Agonism. J Med Chem. 2024;67(15):13324-13348. View Source